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Compound of Interest

Compound Name: 6-Fluorobenzofuran-3(2H)-one

Cat. No.: B1356864 Get Quote

Essential Safety and Handling Guide for 6-
Fluorobenzofuran-3(2H)-one
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 6-Fluorobenzofuran-3(2H)-one (CAS No. 351528-80-8). Due to

the limited availability of a comprehensive Safety Data Sheet (SDS), a conservative approach

to handling is strongly recommended, treating the compound with a high degree of caution.

Hazard Identification and Summary
6-Fluorobenzofuran-3(2H)-one is a fluorinated benzofuranone derivative.[1] While detailed

toxicological data is not fully available, the known hazards associated with this compound and

its structural analogs warrant careful handling.

GHS Hazard Statements:

H227: Combustible liquid.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]
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H335: May cause respiratory irritation.[2]

Analog Compound Hazards: Related benzofuran compounds are classified as toxic if

swallowed or in contact with skin and may cause allergic skin reactions.

Property Data Source

Molecular Formula C8H5FO2 [2]

Molecular Weight 152.12 g/mol [2]

Appearance
Yellow to orange crystalline

needles
[2]

Boiling Point 261.7 ± 40.0 °C (Predicted) [2]

Density 1.379 ± 0.06 g/cm³ (Predicted) [2]

Storage Temperature
Room Temperature, Sealed in

dry conditions
[2]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling. The following table

summarizes the minimum recommended PPE.
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Body Part PPE Specification Rationale

Hands

Chemically resistant gloves

(Nitrile or Neoprene

recommended as a general

precaution). Double-gloving is

advised.

To prevent skin contact and

irritation.[2][3] Always inspect

gloves for integrity before use.

Eyes

Chemical safety goggles

meeting ANSI Z87.1

standards. A face shield should

be worn in addition to goggles

when there is a risk of

splashing.

To protect eyes from serious

irritation or injury.[2][3]

Body

A flame-resistant lab coat. For

larger quantities or procedures

with a higher risk of exposure,

a chemical-resistant apron or

suit is recommended.

To protect skin and clothing

from contamination.

Respiratory

All handling of the solid

compound or its solutions

should be conducted in a

certified chemical fume hood. If

a fume hood is not available, a

NIOSH-approved respirator

with appropriate cartridges for

organic vapors should be

used.

To prevent inhalation and

respiratory tract irritation.[2][3]

Operational Plan: Step-by-Step Handling Procedure
Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational and available.

Verify that an eyewash station and safety shower are readily accessible.
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Prepare all necessary equipment and reagents before handling the compound.

Keep the container tightly closed when not in use.

Handling:

Wear the appropriate PPE as outlined in the table above.

Avoid the formation of dust and aerosols.

Avoid contact with skin, eyes, and clothing.

Use non-sparking tools, especially if heating the compound.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a dry, well-ventilated area.

Keep away from heat, sparks, and open flames.

Store locked up or in an area accessible only to authorized personnel.

Disposal Plan: Step-by-Step Waste Management
Unused or waste 6-Fluorobenzofuran-3(2H)-one and its containers must be treated as

hazardous chemical waste.

Waste Segregation:

Due to its fluorinated structure, this compound is classified as a halogenated organic

waste.

Collect all waste containing this compound in a designated, leak-proof, and clearly labeled

hazardous waste container.

Keep halogenated organic waste separate from non-halogenated waste streams.[4]
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Container Labeling:

The waste container must be labeled with "Hazardous Waste," the full chemical name "6-
Fluorobenzofuran-3(2H)-one," and all applicable hazard symbols (e.g., flammable,

irritant, toxic).[4]

Disposal Procedure:

Do not dispose of this chemical down the drain or in regular trash.

Transfer the sealed and labeled hazardous waste container to your institution's

environmental health and safety (EHS) office or a licensed hazardous waste disposal

facility.[3]

Contaminated materials, including gloves, absorbent pads, and lab coats, must also be

disposed of as hazardous waste.[3]

Emergency Procedures
Spill:

Evacuate and secure the area.

Ensure adequate ventilation.

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g.,

vermiculite, dry sand).

Carefully sweep or scoop the absorbed material into a labeled hazardous waste container.

Decontaminate the spill area with a suitable solvent, followed by soap and water. All

cleanup materials must be disposed of as hazardous waste.[3]

First Aid:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do. Seek immediate medical attention.[2]
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Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of

water. If skin irritation occurs, get medical advice/attention.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if you feel unwell.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Below is a workflow diagram for the safe handling and disposal of 6-Fluorobenzofuran-3(2H)-
one.
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Caption: Workflow for handling and disposal of 6-Fluorobenzofuran-3(2H)-one.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1356864?utm_src=pdf-body-img
https://www.benchchem.com/product/b1356864?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1356864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1356864?utm_src=pdf-custom-synthesis
https://www.lookchem.com/404.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8948090.htm
https://www.benchchem.com/pdf/Proper_Disposal_of_3_Hydroxy_9_methoxy_6H_benzofuro_3_2_c_1_benzopyran_6_one_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_7_3_aminopyrrolidin_1_yl_1_2_4_difluorophenyl_6_fluoro_4_oxo_1_8_naphthyridine_3_carbaldehyde_hydrochloride_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1356864#personal-protective-equipment-for-handling-6-fluorobenzofuran-3-2h-one
https://www.benchchem.com/product/b1356864#personal-protective-equipment-for-handling-6-fluorobenzofuran-3-2h-one
https://www.benchchem.com/product/b1356864#personal-protective-equipment-for-handling-6-fluorobenzofuran-3-2h-one
https://www.benchchem.com/product/b1356864#personal-protective-equipment-for-handling-6-fluorobenzofuran-3-2h-one
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1356864?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1356864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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